Cas no 10527-38-5 (4-hydroxy-2,3-dimethoxyxanthen-9-one)

4-hydroxy-2,3-dimethoxyxanthen-9-one Properties

Names and Identifiers

• 4-hydroxy-2,3-dimethoxyxanthen-9-one
• AG-L-03443
• CTK0G5642
• 4-hydroxy-2,3-dimethoxyxanthone
• 9H-Xanthen-9-one, 4-hydroxy-2,3-dimethoxy-
• 4-hydroxy-2,3-dimethoxy-xanthen-9-one
• AC1Q6E5X
• NSC661742
• 2,3-dimethoxy-4-hydroxy-xanthone
• AC1L8DQV
• 4-Hydroxy-2,3-dimethoxy-9H-xanthen-9-one
• AG-L-03443; CTK0G5642; 4-hydroxy-2,3-dimethoxyxanthone; 9H-Xanthen-9-one, 4-hydroxy-2,3-dimethoxy-; 4-hydroxy-2,3-dimethoxy-xanthen-9-one; AC1Q6E5X; NSC661742; 2,3-dimethoxy-4-hydroxy-xanthone; AC1L8DQV; 4-Hydroxy-2,3-dimethoxy-9H-xanthen-9-one;
• F92794
• DTXSID00327502
• 10527-38-5
• AKOS030562761
• NSC-661742
• CHEMBL3814641
• 4-Hydroxy-2,3-dimethoxyxanthone
• +Expand

• InChIKey： HWDHDJJDOUMUHF-UHFFFAOYSA-N
• Inchi： InChI=1S/C15H12O5/c1-18-11-7-9-12(16)8-5-3-4-6-10(8)20-14(9)13(17)15(11)19-2/h3-7,17H,1-2H3
• SMILES： COC1=C(C(=C2C(=C1)C(=O)C3=CC=CC=C3O2)O)OC

Computed Properties

• Exact Mass: 272.068
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 2
• Monoisotopic Mass: 272.068
• Heavy Atom Count: 20
• Complexity: 371
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.5
• Topological Polar Surface Area: 65Ų

Experimental Properties

• LogP: 2.66900
• PSA: 68.90000
• Color/Form: Yellow powder

Related Categories

• Solvents and Organic Chemicals Organic Compounds Aldehyde/Ketone
• Solvents and Organic Chemicals Organic Compounds Heterocyclic Compounds